Cas no 777-50-4 (ethyl 5-(acetylamino)furan-2-carboxylate)

Ethyl 5-(acetylamino)furan-2-carboxylate is a furan-based ester derivative with a molecular formula of C9H11NO4. This compound is characterized by the presence of an acetylated amino group and an ethyl ester moiety on the furan ring, making it a versatile intermediate in organic synthesis. Its structural features enable applications in the development of pharmaceuticals, agrochemicals, and functional materials. The acetyl group enhances stability, while the ester functionality allows for further derivatization. The furan core contributes to its reactivity in heterocyclic chemistry. This compound is typically synthesized under controlled conditions to ensure high purity and consistency, making it suitable for research and industrial applications requiring precise molecular frameworks.

ethyl 5-(acetylamino)furan-2-carboxylate structure

777-50-4 structure

Product Name:ethyl 5-(acetylamino)furan-2-carboxylate

CAS No:777-50-4

MF:C₉H₁₁NO₄

MW:197.187942743301

CID:983776

PubChem ID:101243

Update Time:2025-06-07

ethyl 5-(acetylamino)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 5-(acetylamino)furan-2-carboxylate
- 5-Acetamino-brenzschleimsaeure-aethylester
- 5-Acetylamino-furan-2-carbonsaeure-aethylester
- 5-Acetylamino-furan-2-carbonsaeure-ethylester
- 5-acetylamino-furan-2-carboxylic acid ethyl ester
- AC1L2QF5
- AC1Q345X
- AC1Q5O1F
- CTK8D9397
- ethyl 5-acetamido-2-furoate
- ethyl 5-acetylamidofuroate
- NSC402554
- ethyl 5-(acetylamino)-2-furoate
- NSC 402554
- DTXSID40228327
- 82227-38-1
- VS-00826
- AB01331607-02
- MWW86BZ58F
- 2-Furoic acid, 5-acetamido-, ethyl ester
- UNII-MWW86BZ58F
- ethyl5-acetamidofuran-2-carboxylate
- AKOS005443201
- NCGC00338250-01
- 777-50-4
- NSC-402554
- 2-Furancarboxylic acid, 5-(acetylamino)-, ethyl ester
- ethyl 5-acetamidofuran-2-carboxylate
- STK366589
- BBL001146
- Inchi： 1S/C9H11NO4/c1-3-13-9(12)7-4-5-8(14-7)10-6(2)11/h4-5H,3H2,1-2H3,(H,10,11)
- InChI Key： BUSDCUNLRGSIRI-UHFFFAOYSA-N
- SMILES： O1C(=CC=C1C(=O)OCC)NC(C)=O

Computed Properties

Exact Mass: 197.06883
Monoisotopic Mass: 197.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 68.5Å²

Experimental Properties

PSA: 68.54

ethyl 5-(acetylamino)furan-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645031-500mg	Ethyl 5-acetamidofuran-2-carboxylate	777-50-4	98%	500mg	￥5007.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645031-1g	Ethyl 5-acetamidofuran-2-carboxylate	777-50-4	98%	1g	￥6497.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645031-5g	Ethyl 5-acetamidofuran-2-carboxylate	777-50-4	98%	5g	￥19792.00	2024-07-28